N-{4-[(NAPHTHALEN-1-YL)CARBAMOYL]PHENYL}-3-PROPOXYBENZAMIDE

• Molecular Formula: C27H24N2O3
• Molecular Weight: 424.5g/mol
• IUPAC Name: N-[4-(naphthalen-1-ylcarbamoyl)phenyl]-3-propoxybenzamide
• InChI: InChI=1S/C27H24N2O3/c1-2-17-32-23-10-5-9-21(18-23)27(31)28-22-15-13-20(14-16-22)26(30)29-25-12-6-8-19-7-3-4-11-24(19)25/h3-16,18H,2,17H2,1H3,(H,28,31)(H,29,30)
• InChI Key: NJEWHMLPBWPFHM-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=CC4=CC=CC=C43

Description

N-{4-[(NAPHTHALEN-1-YL)CARBAMOYL]PHENYL}-3-PROPOXYBENZAMIDE is a complex organic compound with the molecular formula C27H24N2O3 and a molecular weight of 424.49106 g/mol . This compound is characterized by its unique structure, which includes a naphthylamino group, a carbonyl group, and a propoxybenzamide group.

Preparation Methods

The synthesis of N-{4-[(NAPHTHALEN-1-YL)CARBAMOYL]PHENYL}-3-PROPOXYBENZAMIDE typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

N-{4-[(NAPHTHALEN-1-YL)CARBAMOYL]PHENYL}-3-PROPOXYBENZAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

N-{4-[(NAPHTHALEN-1-YL)CARBAMOYL]PHENYL}-3-PROPOXYBENZAMIDE has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: Studied for its potential biological activities, including interactions with proteins and enzymes.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{4-[(NAPHTHALEN-1-YL)CARBAMOYL]PHENYL}-3-PROPOXYBENZAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

N-{4-[(NAPHTHALEN-1-YL)CARBAMOYL]PHENYL}-3-PROPOXYBENZAMIDE can be compared with other similar compounds, such as:

N-{4-[(1-naphthylamino)carbonyl]phenyl}-3-methoxybenzamide: Similar structure but with a methoxy group instead of a propoxy group.

N-{4-[(1-naphthylamino)carbonyl]phenyl}-3-ethoxybenzamide: Similar structure but with an ethoxy group instead of a propoxy group.